6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 6-(3-chloro-4-methoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10ClNO2/c1-16-11-6-5-8(7-9(11)13)10-3-2-4-12(15)14-10/h2-7H,1H3,(H,14,15)
• InChI Key: ZMOAQTCZJQDZNS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC(=O)N2)Cl
• Molecular Formula: C12H10ClNO2
• DSSTOX Substance ID: DTXSID30682999
• Molecular Weight: 235.66 g/mol
• CAS RN: 1111111-01-3

Description

6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine (6-CMP-2-HP) is a chemical compound with a wide range of applications in scientific research. It is a derivative of pyridine, which is a heterocyclic aromatic compound with a five-membered ring containing nitrogen. 6-CMP-2-HP is a good source of nitrogen and has been used in many synthetic and research applications due to its unique properties. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of 6-CMP-2-HP.

Scientific Research Applications

6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% has been used in many scientific research applications due to its unique properties. It has been used as a starting material for the synthesis of various heterocyclic compounds, such as 5-chloro-2-methoxy-4-pyridinol, which has been used in the synthesis of pharmaceuticals. 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% has also been used as a catalyst for the synthesis of polymers, such as polyurethanes and polyesters. In addition, 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% has been used as a ligand for the synthesis of coordination complexes and as an inhibitor of enzymes, such as acetylcholinesterase.

Mechanism of Action

The mechanism of action of 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed that the compound binds to the active site of enzymes, such as acetylcholinesterase, and inhibits their activity. This inhibition of enzyme activity results in the disruption of biochemical processes, such as neurotransmitter release, which can have a variety of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% have not been fully studied. However, it is believed that the compound may have an inhibitory effect on the release of neurotransmitters, such as acetylcholine, which can lead to a variety of physiological effects. In addition, 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% has been shown to have an inhibitory effect on the activity of enzymes, such as acetylcholinesterase, which can lead to an increase in the concentration of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% has several advantages and limitations for use in laboratory experiments. One advantage is that it is a relatively inexpensive compound and can be easily synthesized. In addition, 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% has a wide range of applications in scientific research, making it a useful tool for a variety of experiments. However, 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% has some limitations, such as its potential to cause adverse effects when used in high concentrations. In addition, 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% has a relatively short shelf life and must be stored in an airtight container in a cool, dark place.

Future Directions

There are a number of potential future directions for 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95%. One potential direction is to further explore its potential as an inhibitor of enzymes, such as acetylcholinesterase, and to study its effects on neurotransmitter release. In addition, 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% could be further investigated as a starting material for the synthesis of various heterocyclic compounds, such as 5-chloro-2-methoxy-4-pyridinol. Finally, 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% could be further studied as a catalyst for the synthesis of polymers, such as polyurethanes and polyesters.

Synthesis Methods

6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% can be synthesized through a three-step process. The first step involves the condensation of 3-chloro-4-methoxyphenylacetone with ethyl acetoacetate in the presence of sodium ethoxide to form 3-chloro-4-methoxy-2-acetylpyridine. The second step involves the reaction of the 3-chloro-4-methoxy-2-acetylpyridine with sodium hydroxide to form 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95%. The third step involves the purification of 6-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% through recrystallization.